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Compound of Interest

Compound Name: Xylose-d6

cat. No.: 812397393

Xylose-d6: A Technical Data Summary

For researchers, scientists, and drug development professionals, precision in chemical
identification and characterization is paramount. This document provides the core technical
data for Xylose-d6, a deuterated form of xylose, often used as an internal standard in mass
spectrometry-based analyses.

Core Chemical Properties

The fundamental identifiers for Xylose-d6 are its CAS (Chemical Abstracts Service) number
and its molecular weight. This information is crucial for accurate substance identification,
procurement, and experimental documentation.

Property Value
CAS Number 124038-79-1
Molecular Weight 156.17 g/mol

Note: The molecular weight of a deuterated compound is higher than its non-deuterated
counterpart due to the replacement of hydrogen atoms with deuterium atoms. This mass
difference is the basis for its use as an internal standard in quantitative analytical methods. The
detailed experimental protocols for the synthesis and purification of Xylose-d6, as well as its
specific applications in various assays, would be found in dedicated analytical method
publications or the manufacturer's certificate of analysis. The scope of this document is to
provide its core identification data.
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[https://www.benchchem.com/product/b12397393#xylose-d6-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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